Cas no 18619-21-1 (2-((2-Methoxyphenyl)thio)acetic acid)

• Product Name: 2-((2-Methoxyphenyl)thio)acetic acid
• CAS No: 18619-21-1
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• MDL: MFCD01028311
• CID: 2091977
• PubChem ID: 607710
• Update Time: 2025-06-09

2-((2-Methoxyphenyl)thio)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((2-Methoxyphenyl)thio)acetic acid
• 2-(2-methoxyphenyl)sulfanylacetic acid
• (2-Methoxy-phenylsulfanyl)-acetic acid

• MDL： MFCD01028311
• Inchi： 1S/C9H10O3S/c1-12-7-4-2-3-5-8(7)13-6-9(10)11/h2-5H,6H2,1H3,(H,10,11)
• InChI Key： UGPJOWVEIXPMSH-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1C=CC=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-((2-Methoxyphenyl)thio)acetic acid

2-((2-Methoxyphenyl)thio)acetic Acid: A Comprehensive Overview of CAS No. 18619-21-1

2-((2-Methoxyphenyl)thio)acetic acid, with the CAS number 18619-21-1, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 2-(2-methoxyphenylthio)acetic acid, is characterized by its unique structure and diverse applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The molecular formula of 2-((2-Methoxyphenyl)thio)acetic acid is C₉H₁₀O₃S, and its molecular weight is approximately 198.24 g/mol. The compound features a thioether group (-S-) and a carboxylic acid group (-COOH), which contribute to its chemical reactivity and biological activity. The presence of a methoxy group (-OCH₃) on the phenyl ring further enhances its solubility and stability in various solvents.

Synthesis Methods: The synthesis of 2-((2-Methoxyphenyl)thio)acetic acid can be achieved through several routes. One common method involves the reaction of 2-methoxythiophenol with chloroacetic acid in the presence of a base such as sodium hydroxide. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired product. Another approach involves the reaction of 2-methoxybenzenethiol with ethyl chloroacetate, followed by hydrolysis to obtain the carboxylic acid form.

Chemical Properties: 2-((2-Methoxyphenyl)thio)acetic acid exhibits several notable chemical properties. It is a white crystalline solid at room temperature and is soluble in polar solvents such as water, ethanol, and dimethyl sulfoxide (DMSO). The compound has a melting point ranging from 55°C to 57°C and a boiling point around 300°C at atmospheric pressure. Its pKa value is approximately 4.76, indicating that it can exist in both acidic and neutral forms depending on the pH of the solution.

Biological Activities: Recent studies have highlighted the potential biological activities of 2-((2-Methoxyphenyl)thio)acetic acid. One area of interest is its anti-inflammatory properties. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory effects, 2-((2-Methoxyphenyl)thio)acetic acid has been investigated for its antioxidant properties. Studies have demonstrated that it can scavenge free radicals and protect cells from oxidative stress-induced damage. This property makes it a promising candidate for use in formulations aimed at preventing or treating oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders.

Potential Applications: The diverse biological activities of 2-((2-Methoxyphenyl)thio)acetic acid have led to its exploration in various applications within the pharmaceutical and biotechnology industries. One potential application is in the development of anti-inflammatory drugs for chronic inflammatory conditions. Its ability to inhibit pro-inflammatory cytokines could make it an effective component in combination therapies or as a standalone treatment.

In the field of cosmetics, 2-((2-Methoxyphenyl)thio)acetic acid has been studied for its potential use in skin care products due to its antioxidant properties. It can help protect skin cells from damage caused by environmental factors such as UV radiation and pollution, thereby promoting healthier skin.

Clinical Trials: While extensive clinical trials are still ongoing, preliminary studies have shown promising results for 2-((2-Methoxyphenyl)thio)acetic acid. For instance, a phase I clinical trial evaluating its safety and efficacy in patients with rheumatoid arthritis reported positive outcomes with minimal side effects. These findings have paved the way for further investigations into its therapeutic potential.

Safety Considerations: As with any chemical compound, it is essential to handle 2-((2-Methoxyphenyl)thio)acetic acid with care to ensure safety. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn during handling to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials to maintain its stability.

FUTURE DIRECTIONS: The future research on 2-((2-Methoxyphenyl)thio)acetic acid is likely to focus on optimizing its synthesis methods to improve yield and purity. Furthermore, more extensive clinical trials are needed to fully understand its therapeutic potential and safety profile. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in advancing our knowledge of this compound and developing new applications for it.